Cas no 2679858-48-9 ((2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679858-48-9
• MF: C₁₁H₈ClF₄NO₃
• MW: 313.632736206055
• CID: 5631061
• PubChem ID: 165924630
• Update Time: 2025-06-10

(2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28292694
• 2679858-48-9

• Inchi： 1S/C11H8ClF4NO3/c12-6-2-1-5(3-7(6)13)4-8(9(18)19)17-10(20)11(14,15)16/h1-3,8H,4H2,(H,17,20)(H,18,19)/t8-/m1/s1
• InChI Key： CHFIZOCABYNCGE-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=CC=1F)C[C@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 313.0128835g/mol
• Monoisotopic Mass: 313.0128835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679858-48-9)

The compound (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679858-48-9) is a chiral fluorinated and chlorinated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroacetamido group and propanoic acid backbone, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s chiral center at the 2-position is particularly noteworthy, as it influences stereoselective interactions in biological systems. Scientists frequently search for "chiral synthesis techniques" and "fluorinated drug intermediates," highlighting the relevance of this molecule in modern synthetic chemistry.

The 4-chloro-3-fluorophenyl moiety in this compound is a common pharmacophore found in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Its incorporation into (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid suggests potential utility in developing novel therapeutics. Online queries such as "CNS-active fluorinated compounds" and "chlorophenyl derivatives in drug design" reflect growing interest in this structural motif.

From a synthetic perspective, the trifluoroacetamido group in CAS No. 2679858-48-9 offers both challenges and opportunities. Its electron-withdrawing properties can enhance the compound’s reactivity in peptide coupling reactions or catalyzed transformations. Laboratories often explore "trifluoroacetyl protection strategies" and "amide bond formation optimization," underscoring the importance of this functional group in organic synthesis.

Environmental and regulatory considerations are also critical when working with halogenated compounds like (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid. Researchers prioritize "green chemistry approaches for fluorinated molecules" and "sustainable halogenation methods," aligning with global efforts to reduce the ecological footprint of chemical manufacturing. This compound’s potential biodegradability and low toxicity profile are frequently discussed in academic forums.

In analytical chemistry, CAS No. 2679858-48-9 presents interesting opportunities for chromatographic separation and spectroscopic characterization. The compound’s chirality necessitates advanced techniques like HPLC with chiral stationary phases or NMR spectroscopy for purity assessment. Search trends reveal high interest in "chiral purity analysis" and "fluorine NMR interpretation," reflecting the compound’s analytical complexity.

Looking ahead, (2R)-3-(4-chloro-3-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid may play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its structural versatility allows for modular modifications, addressing popular search queries like "PROTAC linker chemistry" and "irreversible enzyme inhibitors." As the pharmaceutical industry shifts toward targeted therapies, this compound’s relevance is expected to grow significantly.

In conclusion, CAS No. 2679858-48-9 represents a compelling case study in modern medicinal chemistry. Its combination of halogenation, chirality, and bioactive scaffolds positions it as a multifaceted tool for researchers tackling challenges in drug development, synthetic methodology, and molecular design. The compound’s alignment with trending topics like "fluorine in drug discovery" and "chiral building blocks" ensures its continued prominence in scientific discourse.